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Compound of Interest

Compound Name: LY255283

Cat. No.: B1675639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of LY255283 in dimethyl sulfoxide (DMSO). LY255283 is a

potent and selective antagonist of the leukotriene B4 receptor 2 (BLT2), making it a valuable

tool for investigating inflammatory pathways and its potential therapeutic applications.

Chemical and Physical Properties
LY255283 is an aromatic ketone with the following properties:

Property Value References

Molecular Formula C₁₉H₂₈N₄O₃ [1][2][3]

Molecular Weight 360.45 g/mol [4][5][6]

CAS Number 117690-79-6 [1][2][5]

Appearance Off-white to light yellow solid [5]

Purity ≥98% [1]

Solubility in DMSO
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LY255283 exhibits high solubility in DMSO. However, it is important to note that hygroscopic

DMSO (DMSO that has absorbed water) can have a significant negative impact on the

solubility of the product. Therefore, it is highly recommended to use newly opened, anhydrous

DMSO for the preparation of stock solutions.[5]

Solvent Solubility Notes References

DMSO 25 mg/mL (69.36 mM)

Sonication is

recommended to aid

dissolution.

[4]

DMSO 30 mg/mL [2]

DMSO
100 mg/mL (277.43

mM)

Requires ultrasonic

assistance.
[5]

DMSO
105 mg/mL (291.3

mM)

Low-frequency

ultrasound is

suggested to aid

dissolution.

[7]

Ethanol 25 mM [1]

For most applications, a stock solution of 25 mg/mL in DMSO is a reliable and effective

concentration to work with.

Mechanism of Action and Signaling Pathways
LY255283 is a selective and competitive antagonist of the BLT2 receptor.[1] It functions by

binding to the receptor and inhibiting the downstream signaling cascades initiated by its natural

ligand, leukotriene B4 (LTB4).[6][8] The blockade of the LTB4-BLT2 signaling pathway has

been shown to play a role in several cellular processes, including inflammation, cell

proliferation, and apoptosis.[9][10]

Key signaling pathways affected by the inhibition of BLT2 with LY255283 include:

Inhibition of ERK Activation: Blockade of the BLT1 receptor has been shown to suppress

LTB4-stimulated extracellular signal-regulated kinase (ERK) activation in colon cancer cells.

[10]
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BLT2–Nox–ROS–NF–κB Cascade: Research suggests that a BLT2–Nox–ROS–NF–κB

cascade plays a critical role in bladder cancer invasion and metastasis, which can be

inhibited by LY255283.[5]

PI3K/AKT/mTOR Signaling: Knockdown of the LTB4 receptor has been shown to affect the

PI3K/AKT/mTOR signaling pathway and apoptotic responses in colorectal cancer.[11]
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LY255283 Mechanism of Action
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Workflow for Preparing LY255283 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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